Cas no 2137534-89-3 ((1-Amino-3-ethoxy-4-methylcyclohexyl)methanol)

• Product Name: (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol
• CAS No: 2137534-89-3
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5990107
• PubChem ID: 165496644
• Update Time: 2025-05-20

(1-Amino-3-ethoxy-4-methylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1159183
• (1-amino-3-ethoxy-4-methylcyclohexyl)methanol
• 2137534-89-3
• (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol

• Inchi： 1S/C10H21NO2/c1-3-13-9-6-10(11,7-12)5-4-8(9)2/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： ONSQWIORTVJUMS-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(CO)(CCC1C)N

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol

Comprehensive Overview of (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol (CAS No. 2137534-89-3)

(1-Amino-3-ethoxy-4-methylcyclohexyl)methanol is a specialized organic compound with the CAS number 2137534-89-3. This compound belongs to the class of cyclohexyl derivatives, characterized by the presence of an amino group, an ethoxy substituent, and a methyl group on the cyclohexane ring, along with a methanol functional group. Its unique structural features make it a valuable intermediate in organic synthesis and pharmaceutical research.

The chemical properties of (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol include a molecular formula that combines both polar and non-polar functional groups, enhancing its solubility in a variety of solvents. This property is particularly advantageous in drug formulation and material science applications. The compound's amino group allows for further derivatization, making it a versatile building block in medicinal chemistry.

In recent years, the demand for customized chemical intermediates like (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol has surged, driven by advancements in pharmaceutical research and the need for novel drug candidates. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) drugs, given its structural similarity to other bioactive cyclohexyl compounds.

One of the key applications of (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol is in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. Its stereochemistry and functional groups make it an excellent candidate for developing enantioselective catalysts, which are critical in producing optically active pharmaceuticals. This aligns with the growing trend toward green chemistry and sustainable synthesis methods.

From a market perspective, the compound is gaining attention due to its role in high-value chemical manufacturing. Companies specializing in fine chemicals and custom synthesis are increasingly listing (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol in their portfolios to cater to the pharmaceutical and agrochemical industries. Its CAS number 2137534-89-3 is frequently searched in chemical databases, reflecting its relevance in current research.

Another area of interest is the compound's potential in material science. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it a candidate for designing advanced polymers and nanomaterials. Researchers are exploring its use in creating self-healing materials and smart coatings, which are highly sought after in industries ranging from electronics to automotive.

For those working in organic synthesis, the synthesis route of (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol often involves multi-step reactions, including reductive amination and etherification. Optimizing these processes is a hot topic in synthetic chemistry forums, with many researchers sharing protocols to improve yield and purity. This compound's scalability is a critical factor for industrial applications.

In terms of safety and handling, (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol should be stored under inert conditions to prevent degradation. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and eye protection, are recommended. This aligns with the broader industry focus on safe chemical practices and regulatory compliance.

The future outlook for (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol is promising, with ongoing studies exploring its utility in bioconjugation and proteomics. As the pharmaceutical industry continues to prioritize targeted drug delivery and personalized medicine, this compound's role as a linker or modifier is likely to expand.

In summary, (1-Amino-3-ethoxy-4-methylcyclohexyl)methanol (CAS No. 2137534-89-3) is a multifaceted compound with significant potential in pharmaceuticals, catalysis, and material science. Its unique structure and functional versatility make it a valuable asset for researchers and industries alike. As innovation in chemical synthesis progresses, this compound is poised to play an increasingly important role in cutting-edge applications.